Cas no 1928735-27-6 (2-(1-methyl-1H-1,2,4-triazol-5-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: 2-(1-methyl-1H-1,2,4-triazol-5-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 1928735-27-6
• MF: C₈H₁₁N₅O
• MW: 193.205840349197
• CID: 6224236
• PubChem ID: 130573197
• Update Time: 2025-10-29

2-(1-methyl-1H-1,2,4-triazol-5-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-1,2,4-triazol-5-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol
• 1928735-27-6
• EN300-1116787

• Inchi： 1S/C8H11N5O/c1-13-8(9-5-12-13)2-7(14)6-3-10-11-4-6/h3-5,7,14H,2H2,1H3,(H,10,11)
• InChI Key： JXIIHTZXQKUGLJ-UHFFFAOYSA-N
• SMILES： OC(C1C=NNC=1)CC1=NC=NN1C

Computed Properties

• Exact Mass: 193.09635999g/mol
• Monoisotopic Mass: 193.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 79.6Ų

Additional information on 2-(1-methyl-1H-1,2,4-triazol-5-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol

2-(1-Methyl-1H-1,2,4-Triazol-5-yl)-1-(1H-Pyrazol-4-yl)ethan-1-ol: A Comprehensive Overview

The compound with CAS No. 1928735-27-6, commonly referred to as 2-(1-methyl-1H-1,2,4-triazol-5-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique combination of a triazole ring system and a pyrazole moiety, both of which are known for their versatile reactivity and potential applications in drug discovery and material synthesis.

Triazole and pyrazole are heterocyclic aromatic compounds that are widely studied due to their ability to participate in various chemical reactions, including hydrogen bonding, π–π interactions, and metal coordination. The presence of these functional groups in the molecule makes it a promising candidate for exploring novel chemical transformations and applications. Recent studies have highlighted the potential of such compounds in the development of advanced materials, such as stimuli-responsive polymers and coordination polymers.

One of the most intriguing aspects of 2-(1-methyl-1H-1,2,4-triazol-5-yl)-1-(1H-pyrazol-4-yl)ethan-1-ol is its ability to act as a chelating agent. The molecule's ability to coordinate with metal ions has been extensively studied, particularly in the context of creating metallopolymers and metalloenzymes. Researchers have demonstrated that the compound can form stable complexes with transition metals such as copper(II), zinc(II), and iron(III), which opens up possibilities for its use in catalysis and sensing applications.

In addition to its coordination properties, the compound has shown promise in the field of medicinal chemistry. The triazole ring system is known for its anti-inflammatory and antifungal properties, while the pyrazole moiety has been linked to anticancer activity. Recent studies have explored the potential of this compound as a lead molecule for developing new drugs targeting various diseases, including cancer and inflammatory disorders.

The synthesis of 2-(1-methyl-1H-1,2,4-triazol-5-ylium) derivatives has also been a topic of interest among chemists. Various methods have been developed to synthesize this compound, including condensation reactions and click chemistry approaches. These methods not only provide efficient routes for producing the compound but also allow for further functionalization to explore its diverse applications.

From an environmental perspective, the compound's biodegradability and toxicity have been evaluated in recent studies. Initial findings suggest that it exhibits low toxicity towards aquatic organisms, making it a safer alternative for certain industrial applications compared to traditional chemicals.

In conclusion, 2-(1-methyl-1H_